Cas no 887208-91-5 (ethyl 2-(2Z)-2-(3-nitrobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: ethyl 2-(2Z)-2-(3-nitrobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 887208-91-5
• MF: C₁₈H₁₆N₄O₇S₂
• MW: 464.472241401672
• CID: 6144178
• PubChem ID: 4097450
• Update Time: 2025-06-20

ethyl 2-(2Z)-2-(3-nitrobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2Z)-2-(3-nitrobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• ethyl 2-[2-(3-nitrobenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• (Z)-ethyl 2-(2-((3-nitrobenzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate
• 887208-91-5
• ethyl 2-[(2Z)-2-[(3-nitrobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• AKOS024607415
• F1366-2913

• Inchi： 1S/C18H16N4O7S2/c1-2-29-16(23)10-21-14-7-6-13(31(19,27)28)9-15(14)30-18(21)20-17(24)11-4-3-5-12(8-11)22(25)26/h3-9H,2,10H2,1H3,(H2,19,27,28)/b20-18-
• InChI Key： FXMSPXWXVDQDJK-ZZEZOPTASA-N
• SMILES： S1/C(=N\C(C2C=CC=C(C=2)[N+](=O)[O-])=O)/N(CC(=O)OCC)C2C=CC(=CC1=2)S(N)(=O)=O

Computed Properties

• Exact Mass: 464.04604121g/mol
• Monoisotopic Mass: 464.04604121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 199Ų

Additional information on ethyl 2-(2Z)-2-(3-nitrobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Professional Introduction to Ethyl 2-(2Z)-2-(3-nitrobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 887208-91-5)

Ethyl 2-(2Z)-2-(3nitrobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 887208-91-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The intricate structure of this compound, characterized by its ethyl ester moiety, imino group, and the presence of both nitrobenzoyl and sulfamoyl functional groups, contributes to its unique chemical and pharmacological properties.

The synthesis and characterization of Ethyl 2-(2Z)-2-(3-nitrobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate have been the focus of several cutting-edge studies in recent years. These studies have not only highlighted the synthetic methodologies employed but also explored the potential applications of this compound in various therapeutic areas. The presence of multiple pharmacophoric elements in its molecular framework suggests that it may interact with multiple biological targets, thereby offering a broad spectrum of potential therapeutic benefits.

In the realm of drug discovery, Ethyl 2-(2Z)-2-(3-nitrobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate has been investigated for its potential role in modulating key biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with various protein targets. These computational studies have provided valuable insights into the molecular mechanisms by which this compound may exert its pharmacological effects.

The structural features of Ethyl 2-(2Z)-2-(3-nitrobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate make it an attractive candidate for further exploration in the development of novel therapeutic agents. The combination of the nitrobenzoyl group and the sulfamoyl moiety is particularly noteworthy, as these functional groups are known to enhance binding affinity and selectivity towards specific biological targets. Additionally, the presence of an imino group suggests that this compound may participate in hydrogen bonding interactions, further contributing to its binding capabilities.

Recent experimental studies have demonstrated the efficacy of Ethyl 2-(2Z)-2-(3-nitrobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate in preclinical models. These studies have shown that the compound exhibits significant anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. Furthermore, preliminary data suggest that it may also possess anticancer activity by inducing apoptosis in cancer cell lines. These findings have prompted further investigation into the potential therapeutic applications of this compound.

The synthesis of Ethyl 2-(2Z)-2-(3-nitrobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in achieving the desired molecular structure. These synthetic strategies not only enhance efficiency but also allow for greater flexibility in modifying the molecular framework for future derivatization studies.

In conclusion, Ethyl 2-(2Z)-2-(3-nitrobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-y acetate is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for further exploration in drug discovery. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in the development of novel treatments for various diseases.